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Compound of Interest

Compound Name: Tos-PEG1-O-CH2COOH

Cat. No.: B12425987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a formal Safety Data Sheet (SDS). A specific SDS for Tos-PEG1-O-CH2COOH
is not readily available in public domains. The information herein is compiled from data on

similar polyethylene glycol (PEG) derivatives and general principles of chemical safety. All

laboratory work should be conducted by trained personnel in a controlled environment.

Introduction
Tos-PEG1-O-CH2COOH, also known as 3-(tosyloxy)propanoic acid, is a heterobifunctional

linker molecule commonly used in bioconjugation, drug delivery, and the development of

Proteolysis Targeting Chimeras (PROTACs). It incorporates a tosyl group, which is an excellent

leaving group for nucleophilic substitution reactions, a single ethylene glycol unit to enhance

hydrophilicity, and a terminal carboxylic acid for conjugation with amines. Understanding the

safety and handling of this reagent is paramount to ensure laboratory safety and experimental

success.

Physicochemical and Hazard Information
Due to the lack of a specific Safety Data Sheet, the following tables summarize the known

properties of Tos-PEG1-O-CH2COOH and the general hazards associated with PEG

derivatives and tosylates.
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Table 1: Physicochemical Properties of Tos-PEG1-O-
CH2COOH

Property Value Source

Synonyms

Tos-PEG1-acid, 3-

(tosyloxy)propanoic acid,

PROTAC Linker 28

[1][2]

CAS Number 1259387-78-4 [1]

Molecular Formula C10H12O5S [1]

Molecular Weight 244.26 g/mol [1]

Appearance
White to off-white solid

(presumed)
General knowledge

Purity
≥95% (typical for commercial

products)

Boiling Point
439.7±28.0 °C at 760 mmHg

(predicted)

Density 1.345±0.06 g/cm3 (predicted)

Storage

2-8°C for short term (days to

weeks) or -20°C for long term

(months to years)

Table 2: General Hazard Information
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Hazard Description Precautionary Measures

Acute Toxicity

The toxicological properties

have not been thoroughly

investigated. Based on general

PEG data, it is expected to

have low acute toxicity.

Avoid inhalation, ingestion, and

direct contact with skin and

eyes.

Skin Corrosion/Irritation

May cause mild skin irritation

upon prolonged or repeated

contact.

Wear protective gloves and a

lab coat.

Eye Damage/Irritation May cause eye irritation.
Wear safety glasses or

goggles.

Respiratory Sensitization

Not classified as a respiratory

sensitizer, but inhalation of

dust should be avoided.

Work in a well-ventilated area

or use a fume hood.

Reactivity

The tosyl group is a reactive

leaving group. The compound

is stable under recommended

storage conditions. Reacts with

strong oxidizing agents and

nucleophiles.

Store away from incompatible

materials.

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE)
Safe handling of Tos-PEG1-O-CH2COOH requires adherence to standard laboratory safety

protocols.

Engineering Controls: Handle in a well-ventilated area. For procedures that may generate

dust, use a chemical fume hood.

Personal Protective Equipment:
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Eye/Face Protection: Chemical safety goggles are required.

Skin Protection: Wear a lab coat and compatible chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved respirator may be necessary.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Plausible Synthesis Protocol for Tos-PEG1-O-CH2COOH
A specific, detailed synthesis protocol for Tos-PEG1-O-CH2COOH is not readily available.

However, a plausible method can be inferred from general organic chemistry principles and

published procedures for similar compounds. The synthesis would likely involve the tosylation

of a suitable precursor, such as 3-hydroxypropanoic acid, protected at the carboxylic acid

moiety.

Step 1: Protection of the Carboxylic Acid

The carboxylic acid of 3-hydroxypropanoic acid is first protected, for example, as a benzyl

ester, to prevent unwanted side reactions.

Step 2: Tosylation of the Hydroxyl Group

The protected 3-hydroxypropanoic acid is then reacted with p-toluenesulfonyl chloride (TsCl) in

the presence of a base like pyridine or triethylamine to form the tosylate.

Step 3: Deprotection of the Carboxylic Acid

The protecting group on the carboxylic acid is removed to yield the final product, Tos-PEG1-O-
CH2COOH.

Spill and Disposal Procedures
Spill Response:

Evacuate the area.
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Wear appropriate PPE.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

For large spills, contain the spill and follow institutional procedures for chemical cleanup.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Polyethylene glycol and its derivatives are generally considered biodegradable and not

hazardous waste, but local regulations should always be consulted.

Visualizations
Diagram 1: Plausible Synthesis Workflow for Tos-PEG1-
O-CH2COOH
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Caption: A plausible three-step synthesis workflow for Tos-PEG1-O-CH2COOH.

Diagram 2: Safety and Handling Logical Flow
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Caption: Logical workflow for the safe handling and disposal of chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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